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Compound of Interest

Compound Name: Fast red B salt

Cat. No.: B1227371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, solubility, and

stability of Fast Red B salt. It is intended to serve as a technical resource for professionals in

research and development who utilize this compound in their work. The guide includes detailed

data, experimental protocols, and visual diagrams to facilitate a deeper understanding of the

handling and application of Fast Red B salt.

Chemical and Physical Properties
Fast Red B salt is a diazonium salt widely used as a chromogen in histochemical and

immunohistochemical staining techniques.[1] It is an organosulfonate salt composed of 2-

methoxy-4-nitrobenzene-1-diazonium and 5-sulfonaphthalene-1-sulfonate in a 1:1 ratio.[2] Its

primary utility lies in its ability to couple with naphthol derivatives, which are liberated by

enzymatic activity, to form a visible, insoluble azo dye at the site of the enzyme.[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1227371?utm_src=pdf-interest
https://www.benchchem.com/product/b1227371?utm_src=pdf-body
https://www.benchchem.com/product/b1227371?utm_src=pdf-body
https://www.benchchem.com/product/b1227371?utm_src=pdf-body
https://www.benchchem.com/product/b1591228
https://pubchem.ncbi.nlm.nih.gov/compound/2724075
https://www.benchchem.com/product/b1591228
https://www.3hbiomedical.com/molecular-biology-1/western-blot/fast-red-violet-dye-for-ihc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Synonyms
Fast Red B Salt, Fast red salt

B, C.I. 37125, Azoic diazo 5
[4]

Molecular Formula C₁₇H₁₃N₃O₉S₂ [2][4]

Molecular Weight 467.4 g/mol [2][4]

Appearance Yellow to light brown powder [5]

CAS Number 49735-71-9 [6]

Absorption Maximum (λmax) 375 nm [4]

Solubility Profile
Fast Red B salt is generally characterized as a water-soluble compound.[7][8] Its solubility in

various organic solvents is limited. For practical applications, it is typically dissolved in cold

water or aqueous buffers.[7]

Solvent Solubility Reference

Water 20% (w/v) [4]

Ethanol 20% (w/v) [4]

Acetonitrile
Very slightly soluble (heating

may be required)
[9]

Dimethyl Sulfoxide (DMSO) Slightly soluble [9]

Stability Characteristics
As a diazonium salt, Fast Red B is susceptible to degradation under certain environmental

conditions. Aromatic diazonium salts exhibit relative stability in solution for short periods at low

temperatures (0–5 °C) due to resonance stabilization of the diazonium ion.[10] However, they

are generally unstable and are often used immediately after preparation.[11]

Key Factors Affecting Stability:
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Temperature: The compound is sensitive to heat.[8] Aqueous solutions of diazonium salts

can undergo hydrolysis to form phenols when warmed.[10] It is recommended to store the

solid compound and its solutions in a cool environment.[12][13]

Light: Fast Red B salt is sensitive to light.[8] Exposure to light can catalyze degradation.

Therefore, it should be stored in light-resistant containers.

Moisture: The compound is sensitive to moisture.[8] It should be stored in a tightly closed

container in a dry, well-ventilated area to prevent hydrolysis and decomposition.[12][13]

pH: For applications in dyeing, adjusting the pH to around 6.5 with acetic acid is

recommended to achieve a brilliant shade and proper depth.[7]

Experimental Protocols
Protocol for Determining Aqueous Solubility
This protocol outlines a general method for determining the equilibrium solubility of Fast Red B
salt in an aqueous buffer.

Preparation: Prepare a series of concentrations of the desired aqueous buffer (e.g.,

phosphate-buffered saline, pH 7.4).

Equilibration: Add an excess amount of Fast Red B salt to a known volume of the buffer in a

sealed container.

Agitation: Agitate the mixture at a constant temperature (e.g., 25°C) for a predetermined

period (e.g., 24-48 hours) to ensure equilibrium is reached. Protect the mixture from light.

Separation: Separate the undissolved solid from the solution by centrifugation or filtration

(using a filter compatible with the compound).

Quantification: Dilute an aliquot of the clear supernatant to a suitable concentration.

Determine the concentration of the dissolved Fast Red B salt using a validated analytical

method, such as UV-Vis spectrophotometry at its λmax of 375 nm.

Calculation: Calculate the solubility in units such as mg/mL or g/100 mL.
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Protocol for Stability Testing in Solution
This protocol provides a framework for assessing the stability of Fast Red B salt in an aqueous

solution over time, following general principles of chemical stability testing.[14][15]

Solution Preparation: Prepare a solution of Fast Red B salt of a known concentration in a

relevant aqueous buffer.

Storage Conditions: Aliquot the solution into multiple sealed, light-protected vials. Store

these samples under various conditions as part of a stability study.

Accelerated Stability: 40°C ± 2°C / 75% RH ± 5% RH

Long-Term Stability: 25°C ± 2°C / 60% RH ± 5% RH

Refrigerated: 5°C ± 3°C

Time Points: Designate specific time points for analysis. For accelerated studies, this might

be 0, 1, 3, and 6 months.[16] For long-term studies, it could be 0, 3, 6, 9, 12, 18, and 24

months.[16]

Analysis: At each time point, analyze the samples for the remaining concentration of intact

Fast Red B salt and the presence of degradation products. A stability-indicating High-

Performance Liquid Chromatography (HPLC) method is typically used for this purpose.[17]

Data Evaluation: Plot the concentration of Fast Red B salt versus time for each storage

condition. This data can be used to determine the degradation rate and establish a re-test

period or shelf-life for the solution.

Visualizations: Workflows and Mechanisms
Azo Coupling Reaction in Histochemistry
The primary application of Fast Red B salt is in enzyme histochemistry. It acts as a coupling

agent that reacts with the product of an enzymatic reaction to form a colored precipitate. The

diagram below illustrates this process, commonly used for detecting enzymes like alkaline

phosphatase (AP).
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Caption: Azo coupling mechanism for enzyme detection.

General Workflow for Chemical Stability Testing
The stability of a chemical compound is assessed through a structured experimental workflow.

This involves subjecting the compound to various environmental conditions over time and

monitoring for any degradation.
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1. Preparation & Initial Analysis

2. Storage
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Caption: Workflow for a chemical stability study.
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Safe Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Fast Red B salt.

Handling: Use adequate ventilation to minimize dust generation.[12] Avoid contact with eyes,

skin, and clothing. Wear appropriate personal protective equipment (PPE), including gloves

and safety goggles.[12][13]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[12][13]

Keep away from heat, light, and incompatible substances.[8]

By adhering to these guidelines and understanding the inherent properties of Fast Red B salt,
researchers can ensure its effective and safe use in their laboratory applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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